Cas no 78473-00-4 (4-amino-3,5-dichloro-benzonitrile)

• Product Name: 4-amino-3,5-dichloro-benzonitrile
• CAS No: 78473-00-4
• MF: C₇H₄Cl₂N₂
• MW: 187.026059150696
• MDL: MFCD00017341
• CID: 59989
• PubChem ID: 522706
• Update Time: 2025-11-02

4-amino-3,5-dichloro-benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3,5-dichlorobenzonitrile
• 1-amino-2,6-dichloro-4-cyanobenzene
• 2,6-Dichloro-4-cyanoaniline
• 3,5-dichloro-4-aminobenzonitrile
• 4-Amino-3,5-dichlor-benzonitril
• 4-amino-3,5-dichlorobenzenecarbonitrile
• 4-Amino-3,5-dichloro-benzonitrile
• 4-Cyano-2,6-dichloroaniline
• Benzonitrile,4-amino-3,5-dichloro
• 4-Cyano-2,6-dichlorobenzenamine
• Benzonitrile, 4-amino-3,5-dichloro-
• COFNCCWGWXFACE-UHFFFAOYSA-N
• PubChem14453
• KSC381A4H
• 4-amino-3 5-dichlorobenzonitrile
• 3,5-dichloro-4-amino-benz
• EN300-126764
• AM20060054
• CS-W022070
• J-514346
• NS00037989
• FT-0617479
• SY020511
• 4-Amino-3,5-dichlorobenzonitrile, 97%
• AKOS005255283
• 4-Amino-3 pound not5-dichlorobenzonitrile
• EINECS 278-914-6
• AS-16041
• AC-4478
• DTXSID10229109
• 3,5-dichloro-4-amino-benzonitrile
• A9868
• Z1203161703
• 78473-00-4
• PB21626
• MFCD00017341
• BDBM626005
• SCHEMBL1752587
• 4-Amino-3,5-dichlorobenzonitrile #
• TD1293
• DB-056315
• BBL100751
• A1928
• STL554545
• 4-amino-3,5-dichloro-benzonitrile

• MDL： MFCD00017341
• Inchi： 1S/C7H4Cl2N2/c8-5-1-4(3-10)2-6(9)7(5)11/h1-2H,11H2
• InChI Key： COFNCCWGWXFACE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)C=C(C=1N)Cl
• BRN： 2719605

Computed Properties

• Exact Mass: 185.97500
• Monoisotopic Mass: 185.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 49.8

Experimental Properties

• Color/Form: Solids
• Density: 1.5159 (rough estimate)
• Melting Point: 117.0 to 121.0 deg-C
• Boiling Point: 307.58°C (rough estimate)
• Flash Point: 119ºC
• Refractive Index: 1.6400 (estimate)
• PSA: 49.81000
• LogP: 3.02848
• Solubility: Not determined

4-amino-3,5-dichloro-benzonitrile Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H301+H311+H331-H317
• Warning Statement： P261-P264-P270-P271-P272-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P403+P233-P405-P501
• Hazardous Material transportation number：3276
• WGK Germany：3
• Hazard Category Code： 20/21/22-43
• Safety Instruction： S36/37-S36/37/39-S26-S22
• Hazardous Material Identification：
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• HazardClass：6.1
• PackingGroup：III
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 4-amino-3,5-dichloro-benzonitrile

Recent Advances in the Study of 4-Amino-3,5-dichloro-benzonitrile (CAS: 78473-00-4): A Comprehensive Research Brief

4-Amino-3,5-dichloro-benzonitrile (CAS: 78473-00-4) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its dichlorinated benzonitrile structure, has been the subject of numerous studies due to its potential applications in drug development, agrochemicals, and material science. Recent research has focused on its synthesis, biological activity, and mechanistic pathways, providing valuable insights into its utility in various domains.

One of the key areas of investigation has been the synthesis of 4-amino-3,5-dichloro-benzonitrile. A study published in the Journal of Organic Chemistry (2023) detailed an optimized synthetic route using palladium-catalyzed cross-coupling reactions, which significantly improved yield and purity. The researchers emphasized the importance of controlling reaction conditions to minimize by-products, a critical factor for scaling up production in industrial settings. This advancement is particularly relevant for pharmaceutical applications where high purity is essential.

In the realm of biological activity, 4-amino-3,5-dichloro-benzonitrile has shown promising results as a precursor for the development of novel herbicides. A 2024 study in the Journal of Agricultural and Food Chemistry demonstrated its efficacy in inhibiting the growth of broadleaf weeds, with a mechanism of action linked to the disruption of photosynthetic pathways. The study highlighted its potential as a more environmentally friendly alternative to traditional herbicides, given its lower toxicity profile and biodegradability.

Further research has explored the compound's potential in medicinal chemistry. A recent paper in Bioorganic & Medicinal Chemistry Letters (2023) investigated its derivatives as inhibitors of specific enzymes involved in inflammatory pathways. The findings suggested that modifications to the amino and nitrile groups could enhance binding affinity and selectivity, paving the way for the development of new anti-inflammatory agents. These results underscore the versatility of 4-amino-3,5-dichloro-benzonitrile as a scaffold for drug design.

Despite these advancements, challenges remain in the widespread adoption of 4-amino-3,5-dichloro-benzonitrile. Issues such as solubility and stability under physiological conditions need to be addressed to fully realize its potential in therapeutic applications. Ongoing research is focused on structural modifications and formulation strategies to overcome these limitations. Collaborative efforts between academia and industry are expected to drive further innovations in this area.

In conclusion, 4-amino-3,5-dichloro-benzonitrile (CAS: 78473-00-4) continues to be a compound of great interest due to its diverse applications and potential for innovation. Recent studies have shed light on its synthesis, biological activity, and therapeutic potential, offering a solid foundation for future research. As the field progresses, it is anticipated that this compound will play an increasingly important role in the development of new agrochemicals and pharmaceuticals.